Cas no 1261600-21-8 (2-Fluoro-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Fluoro-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261600-21-8
• MF: C₁₂H₆F₄N₂O₂
• MW: 286.181856632233
• CID: 4924085
• Update Time: 2025-08-02

2-Fluoro-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6F4N2O2/c13-11-10(18(19)20)5-8(6-17-11)7-1-3-9(4-2-7)12(14,15)16/h1-6H
• InChI Key： ZRXXUKUDTRJVEZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=NC(=C(C=1)[N+](=O)[O-])F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 350
• XLogP3: 3.6
• Topological Polar Surface Area: 58.7

Additional information on 2-Fluoro-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine

Introduction to 2-Fluoro-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261600-21-8)

2-Fluoro-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine, identified by the CAS registry number CAS No. 1261600-21-8, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential utility in drug development, particularly in the design of bioactive molecules with specific pharmacological profiles.

The molecular structure of 2-fluoro-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine comprises a pyridine ring substituted with a fluoro group at position 2, a nitro group at position 3, and a trifluoromethyl-substituted phenyl group at position 5. This arrangement imparts the molecule with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations and biological assays.

Recent studies have highlighted the role of CAS No. 1261600-21-8 in the development of novel therapeutic agents targeting specific cellular pathways. For instance, researchers have explored its potential as a lead compound in anti-cancer drug discovery, where its ability to modulate key enzymes involved in cell proliferation has shown promising results.

In terms of synthesis, the preparation of 2-fluoro-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine involves multi-step organic reactions, including nucleophilic aromatic substitution and nitration processes. These methods have been optimized to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical research.

The application of this compound extends beyond pharmacology into materials science, where its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated its potential as a component in light-emitting diodes (LEDs), showcasing its versatility across diverse scientific domains.

From an environmental perspective, understanding the degradation pathways of CAS No. 1261600-21-8 is crucial for assessing its ecological impact. Studies have indicated that under certain conditions, the compound undergoes hydrolysis, reducing its persistence in natural systems and mitigating potential risks to aquatic life.

In conclusion, 2-fluoro-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine, with its unique chemical structure and multifaceted applications, represents a significant advancement in contemporary chemical research. Its continued exploration across various scientific disciplines underscores its importance as a valuable tool in both academic and industrial settings.